Gallium metal Gallium metal Gallium is an element with atomic symbol Ga, atomic number 31, and atomic weight 69.7. A rare silvery (usually trivalent) metallic element; brittle at low temperatures but liquid above room temperature; occurs in trace amounts in bauxite and zinc ores.
Gallium is a silvery-white liquid at room temperature. Ingestion of this material may be toxic. It is corrosive to aluminum. If exposed to high temperatures, gallium may emit toxic fumes which may form a corrosive alkaline solution with water. It is soluble in most acids and alkalis. It is used as a semiconductor material.
Gallium atom is a metallic element predicted as eka-aluminium by Mendeleev in 1870 and discovered by Paul-Emile Lecoq de Boisbaudran in 1875. Named in honour of France (Latin Gallia) and perhaps also from the Latin gallus cock, a translation of Lecoq.
Brand Name: Vulcanchem
CAS No.: 7440-55-3
VCID: VC0148102
InChI: InChI=1S/Ga.3H
SMILES: [GaH3]
Molecular Formula: GaH3
Molecular Weight: 72.75 g/mol

Gallium metal

CAS No.: 7440-55-3

Reference Standards

VCID: VC0148102

Molecular Formula: GaH3

Molecular Weight: 72.75 g/mol

Gallium metal - 7440-55-3

CAS No. 7440-55-3
Product Name Gallium metal
Molecular Formula GaH3
Molecular Weight 72.75 g/mol
IUPAC Name gallane
Standard InChI InChI=1S/Ga.3H
Standard InChIKey GYHNNYVSQQEPJS-UHFFFAOYSA-N
SMILES [GaH3]
Canonical SMILES [GaH3]
Boiling Point Approx 2400 °C
Colorform Grayish metal, possesses a greenish-blue reflection or silver-like when molten; has a crystalline ortho-rhombic texture
Density 6.0947 @ 29.8 °C (liquid); 5.9037 @ 29.65 °C (solid)
Melting Point 29.78 °C
Physical Description Gallium is a silvery-white liquid at room temperature. Ingestion of this material may be toxic. It is corrosive to aluminum. If exposed to high temperatures, gallium may emit toxic fumes which may form a corrosive alkaline solution with water. It is soluble in most acids and alkalis. It is used as a semiconductor material.
OtherSolid; PelletsLargeCrystals
Description Gallium is an element with atomic symbol Ga, atomic number 31, and atomic weight 69.7. A rare silvery (usually trivalent) metallic element; brittle at low temperatures but liquid above room temperature; occurs in trace amounts in bauxite and zinc ores.
Gallium is a silvery-white liquid at room temperature. Ingestion of this material may be toxic. It is corrosive to aluminum. If exposed to high temperatures, gallium may emit toxic fumes which may form a corrosive alkaline solution with water. It is soluble in most acids and alkalis. It is used as a semiconductor material.
Gallium atom is a metallic element predicted as eka-aluminium by Mendeleev in 1870 and discovered by Paul-Emile Lecoq de Boisbaudran in 1875. Named in honour of France (Latin Gallia) and perhaps also from the Latin gallus cock, a translation of Lecoq.
Solubility Sol in acid, alkali; slightly sol in mercury
Synonyms Gallium
Vapor Pressure 1 Pa @ 1037 °C; 10 Pa @ 1175 °C; 100 Pa @ 1347 °C...
PubChem Compound 23983
Last Modified Dec 23 2021
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